3-(4-methylpiperidin-1-yl)-N-phenylpropanamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: 3-(4-methylpiperidin-1-yl)-N-phenylpropanamide
• InChI: InChI=1S/C15H22N2O/c1-13-7-10-17(11-8-13)12-9-15(18)16-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3,(H,16,18)
• InChI Key: BLYSKUXPYAJHOI-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)CCC(=O)NC2=CC=CC=C2
• solubility: 29.5 [ug/mL]

Description

3-(4-methylpiperidin-1-yl)-N-phenylpropanamide, also known as MPPP, is a synthetic compound that belongs to the class of piperidine derivatives. It has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-(4-methylpiperidin-1-yl)-N-phenylpropanamide is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. This means that it prevents the reabsorption of dopamine into the presynaptic neuron, leading to an increase in dopamine levels in the synaptic cleft.
Biochemical and Physiological Effects
3-(4-methylpiperidin-1-yl)-N-phenylpropanamide has been shown to have a number of biochemical and physiological effects, including an increase in dopamine levels in the brain, as well as an increase in norepinephrine and serotonin levels. It has also been shown to have analgesic and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-methylpiperidin-1-yl)-N-phenylpropanamide in lab experiments is its ability to selectively target dopamine transporters, making it a useful tool for studying the role of dopamine in various physiological processes. However, one limitation of using 3-(4-methylpiperidin-1-yl)-N-phenylpropanamide is its potential for abuse, which can make it difficult to obtain and use in a controlled manner.

Future Directions

There are a number of potential future directions for research on 3-(4-methylpiperidin-1-yl)-N-phenylpropanamide, including further investigations into its potential therapeutic applications, as well as studies on its effects on other neurotransmitter systems. Additionally, research could be conducted on the development of safer and more effective dopamine reuptake inhibitors that do not have the potential for abuse.

Synthesis Methods

3-(4-methylpiperidin-1-yl)-N-phenylpropanamide can be synthesized through a multistep process that involves the reaction of 4-methylpiperidine with phenylpropanoyl chloride in the presence of a base catalyst. The resulting intermediate is then reduced to the final product using a reducing agent such as lithium aluminum hydride.

Scientific Research Applications

3-(4-methylpiperidin-1-yl)-N-phenylpropanamide has been used in a variety of scientific research studies, including investigations into its potential therapeutic applications for conditions such as Parkinson's disease and depression. It has also been studied for its effects on the central nervous system and its potential as a drug of abuse.